![molecular formula C21H17N3O3S B2632789 N-((2-(furan-2-yl)pyridin-4-yl)methyl)-1-methyl-6-oxo-4-(thiophen-3-yl)-1,6-dihydropyridine-3-carboxamide CAS No. 2034439-62-6](/img/structure/B2632789.png)
N-((2-(furan-2-yl)pyridin-4-yl)methyl)-1-methyl-6-oxo-4-(thiophen-3-yl)-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-(furan-2-yl)pyridin-4-yl)methyl)-1-methyl-6-oxo-4-(thiophen-3-yl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H17N3O3S and its molecular weight is 391.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiprotozoal Agents
Compounds related to N-((2-(furan-2-yl)pyridin-4-yl)methyl)-1-methyl-6-oxo-4-(thiophen-3-yl)-1,6-dihydropyridine-3-carboxamide have shown potential as antiprotozoal agents. For instance, Ismail et al. (2004) synthesized a variety of diamidines with strong DNA affinities and demonstrated significant in vitro and in vivo activity against T. b. rhodesiense and P. falciparum, indicating potential for treating protozoal infections (Ismail et al., 2004).
Amplifiers of Phleomycin
Compounds with structural similarities to the query compound have been explored for their role as amplifiers of phleomycin against Escherichia coli. Brown and Cowden (1982) investigated a range of pyridinylpyrimidines with strongly basic side chains, highlighting the potential of these compounds in enhancing antibiotic effectiveness (Brown & Cowden, 1982).
Synthesis of Novel Pyridine Derivatives
Research has also focused on the synthesis of novel pyridine and naphthyridine derivatives, as indicated by Abdelrazek et al. (2010). These derivatives, including compounds with furan and thiophenyl groups, have potential applications in various fields of chemistry and pharmacology (Abdelrazek et al., 2010).
CDK2 Inhibitors and Anti-Proliferative Activity
Abdel-Rahman et al. (2021) designed and synthesized new derivatives of pyridine, pyrazolopyridine, and furopyridine as CDK2 inhibitors. They assessed their anti-proliferative activity against various human cancer cell lines, suggesting their potential in cancer treatment (Abdel-Rahman et al., 2021).
Non-Linear Optical and Molecular Docking Studies
Jayarajan et al. (2019) conducted experimental and computational studies on compounds structurally related to the query, investigating their non-linear optical properties and molecular docking analyses, which could be significant for developing novel materials and pharmaceuticals (Jayarajan et al., 2019).
properties
IUPAC Name |
N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-1-methyl-6-oxo-4-thiophen-3-ylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O3S/c1-24-12-17(16(10-20(24)25)15-5-8-28-13-15)21(26)23-11-14-4-6-22-18(9-14)19-3-2-7-27-19/h2-10,12-13H,11H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWEJNYSQZFGCDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=CC1=O)C2=CSC=C2)C(=O)NCC3=CC(=NC=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.